Cas no 194934-96-8 ((3R,5S)-Fluvastatin tert-Butyl Ester)

• Product Name: (3R,5S)-Fluvastatin tert-Butyl Ester
• CAS No: 194934-96-8
• MF: C₂₈H₃₄FNO₄
• MW: 467.572271823883
• CID: 66480
• PubChem ID: 10115940
• Update Time: 2025-04-18

(3R,5S)-Fluvastatin tert-Butyl Ester Chemical and Physical Properties

Names and Identifiers

• Intermediate of Fluvastatin
• t-Butyl-(±)-(E)-7-[3`-(4``-fluoro-phenyl)-1`-(1``-methylethyl)indol-2`-yl]-3,5-dihydroxy-6-heptenoate
• (3R,5S)-Fluvastatin tert-Butyl Ester
• 6-Heptenoicacid, 7-[3-(4-fluorophenyl)-1-(1-methylethyl)-1H-indol-2-yl]-3,5-dihydroxy-,1,1-dimethylethyl ester, [S-[R*,S*-(E)]]-
• 7-[3-(4-Fluorophenyl)-1-(1-methylethyl)-1H-indol-2-yl]-3,5-dihydroxy-6-heptenoic acid 1,1-dimethylethyl ester
• Fluvastatin EP impurity B
• FLUVASTATIN T-BUTYL ESTER
• Fluvastatin intermediate F4
• FDH: FLUVASTATIN INTERMEDIATE
• (Tert-Butylester)tert-butyl-(E)-3,5-dihydroxy-7-[3’-(4”-fluorophenyl)-1’-methylethyl-indol-2’-yl]-hept-6-enoate
• 129332-29-2
• Q27272723
• tert-Butyl(E)-3,5-dihydroxy-7-[3'-(4''-fluorophenyl)-1'-methylethylindol-2'-yl)hept-6-enoate
• SCHEMBL556712
• tert-butyl fluvastatin
• 6-HEPTENOIC ACID, 7-(3-(4-FLUOROPHENYL)-1-(1-METHYLETHYL)-1H-INDOL-2-YL)-3,5-DIHYDROXY-, 1,1-DIMETHYLETHYL ESTER, (3R,5S,6E)-
• SCHEMBL556017
• (-)-fluvastatin t-butyl ester
• tert-butyl (E,3R,5S)-7-[3-(4-fluorophenyl)-1-propan-2-ylindol-2-yl]-3,5-dihydroxyhept-6-enoate
• 1,1-DIMETHYLETHYL (3R,5S,6E)-7-(3-(4-FLUOROPHENYL)-1-(1-METHYLETHYL)-1H-INDOL-2-YL)-3,5-DIHYDROXYHEPT-6-ENOATE
• AKOS025402058
• CS-0165204
• tert-butyl (3R,5S,6E)-7-[3-(4-fluorophenyl)-1-(propan-2-yl)-1H-indol-2-yl]-3,5-dihydroxyhept-6-enoate
• DTXSID20173144
• 6-HEPTENOIC ACID, 7-(3-(4-FLUOROPHENYL)-1-(1-METHYLETHYL)-1H-INDOL-2-YL)-3,5-DIHYDROXY-, 1,1-DIMETHYLETHYL ESTER, (S-(R*,S*-(E)))-
• Fluvastatin t-butyl ester, (-)-
• UNII-9M28SIF9WZ
• 194934-96-8
• (Tert-Butylester)tert-butyl-(E)-3,5-dihydroxy-7-[3'-(4 inverted exclamation mark+/--fluorophenyl)-1'-methylethyl-indol-2'-yl]-hept-6-enoate
• FLUVASTATIN SODIUM IMPURITY B [EP IMPURITY]
• 1,1-Dimethylethyl (3RS,5SR,6E)-7-[3-(4-Fluorophenyl)-1-(1-methylethyl)-1H-indol-2-yl]-3,5-dihydroxyhept-6-enoate (Fluvastatin tert-Butyl Ester)
• J-012625
• (3R,5S,6E)-7-[3-(4-Fluorophenyl)-1-(1-methylethyl)-1H-indol-2-yl]-3,5-dihydroxy-6-heptenoic Acid 1,1-Dimethylethyl Ester? (Fluvastatin Impurity pound(c)
• 9M28SIF9WZ
• tert-Butyl (E)-3,5-Dihydroxy-7-[3'-(4"-fluorophenyl)-1'-methylethylindol-2'-yl)hept-6-enoate

• Inchi： 1S/C28H34FNO4/c1-18(2)30-24-9-7-6-8-23(24)27(19-10-12-20(29)13-11-19)25(30)15-14-21(31)16-22(32)17-26(33)34-28(3,4)5/h6-15,18,21-22,31-32H,16-17H2,1-5H3/b15-14+/t21-,22-/m1/s1
• InChI Key： USGKHYXJISAYPE-UQECUQMJSA-N
• SMILES： FC1C=CC(=CC=1)C1C2C=CC=CC=2N(C=1/C=C/[C@H](C[C@H](CC(=O)OC(C)(C)C)O)O)C(C)C

Computed Properties

• Exact Mass: 467.24700
• Monoisotopic Mass: 467.24718673g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 71.7Ų

Experimental Properties

• Color/Form: White solid
• Density: 1.13
• Melting Point: 135-138°C
• Boiling Point: 642.3±55.0 °C at 760 mmHg
• Flash Point: 342.2±31.5 °C
• Solubility: Chloroform (Slightly), Ethyl Acetate (Slightly),Methanol (Slightly)
• PSA: 71.69000
• LogP: 5.88520
• Vapor Pressure: 0.0±2.0 mmHg at 25°C

(3R,5S)-Fluvastatin tert-Butyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：-20??C Freezer

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles